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Compound of Interest

Compound Name: Caffeine-d9

Cat. No.: B020866 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Caffeine-d9, including operational and disposal plans. By adhering to these

procedural steps, you can minimize risks and ensure the integrity of your research.

Physicochemical and Safety Data
A clear understanding of the properties of Caffeine-d9 is the first step toward safe handling.

The following table summarizes key quantitative data.

Property Value Reference

Molecular Formula C₈HD₉N₄O₂ [1]

Molecular Weight 203.25 g/mol [2]

Physical State Solid, Powder [1][3]

Color White to off-white [1]

Melting Point 234 - 236.5 °C (453 - 457 °F) [1]

Water Solubility 21.6 g/L [1]

Auto-ignition Temperature 540 °C (1004 °F) [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Caffeine-d9 is classified as harmful if swallowed and may cause irritation to the eyes, skin, and

respiratory tract.[1] Adherence to proper PPE protocols is therefore critical.

Exposure Route Hazard Recommended PPE

Ingestion Toxic if swallowed.[1]
Do not eat, drink, or smoke

when using this product.[4][5]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[1]

Use in a well-ventilated area,

preferably with a laboratory

fume hood.[1] If dust is

generated, use a NIOSH-

certified particulate respirator.

[6]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[1]

Wear chemical-resistant

protective gloves and

impervious clothing.[1][6]

Eye Contact May cause eye irritation.[1]

Wear safety glasses with side-

shields or tight-fitting goggles.

[1][3]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Caffeine-d9, from

initial preparation to final disposal.
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Safe Handling Workflow for Caffeine-d9

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Carefully Weigh Caffeine-d9

Dissolve in Appropriate Deuterated Solvent

Decontaminate Glassware and Surfaces

Collect Waste in Labeled Container

Dispose of Waste via Licensed Service

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page
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Operational and Disposal Plans
A detailed, step-by-step approach to handling and disposal ensures both safety and

experimental integrity.

Handling Protocol
Preparation: Before handling Caffeine-d9, ensure you are in a well-ventilated area,

preferably within a laboratory fume hood.[1] Don the appropriate PPE as outlined in the table

above, including safety glasses, gloves, and a lab coat.

Weighing and Transfer: To minimize dust formation, handle Caffeine-d9 as a solid.[1] Use a

spatula to carefully weigh the desired amount on a calibrated analytical balance. Avoid

creating dust clouds.

Dissolution: When preparing a solution, add the solid Caffeine-d9 to the deuterated solvent.

To prevent isotopic contamination, handle deuterated solvents under an inert atmosphere,

such as dry nitrogen or argon.[7]

Storage: Store Caffeine-d9 at room temperature in a tightly closed container in a dry, well-

ventilated place.[1][8]

Spill and Emergency Procedures
Minor Spills: For small spills, avoid generating dust.[8] Moisten the spilled powder with water

before sweeping it up.[8] Place the material into a suitable, closed container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and prevent the substance from

entering drains.[1][8]

First Aid:

If Swallowed: Rinse your mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

If Inhaled: Move to fresh air. If you are not breathing, give artificial respiration. Consult a

physician.[1]
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In Case of Skin Contact: Wash the affected area with soap and plenty of water. Consult a

physician if irritation persists.[1]

In Case of Eye Contact: Flush your eyes with water as a precaution.[1]

Disposal Plan
All waste containing Caffeine-d9, including contaminated gloves and labware, should be

collected in a clearly labeled, sealed container.[9] The disposal of this material must be

conducted by a licensed professional waste disposal service in accordance with local, state,

and federal regulations.[1] Do not allow the product to enter drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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